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Introduction

Spirulina, a genus of blue-green algae (cyanobacteria), has garnered significant attention in
biomedical and pharmaceutical research as a promising supplement for in vitro cell culture.[1]
[2] Traditionally, cell culture media are supplemented with animal-derived sera, such as Fetal
Bovine Serum (FBS), to provide essential growth factors, hormones, and nutrients. However,
the use of FBS is associated with several challenges, including high cost, batch-to-batch
variability, and ethical concerns regarding its collection.[3][4]

Spirulina presents a nutrient-rich, sustainable, and ethically acceptable alternative.[3] It is a rich
source of proteins (60-70% of its dry weight), essential amino acids, vitamins (especially B
vitamins), minerals, essential fatty acids like gamma-linolenic acid (GLA), and pigments with
potent biological activities, including phycocyanin, carotenoids, and chlorophyll.[3][5][6] These
bioactive compounds contribute to its antioxidant, anti-inflammatory, immunomodulatory, and
anti-cancer properties, making Spirulina extract a valuable supplement to enhance cell growth,
maintain viability, and modulate cellular functions in various cell lines.[1][7][8]

Key Applications and Effects
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Spirulina supplementation has demonstrated a range of beneficial effects across different cell
types:

» Alternative to Fetal Bovine Serum (FBS): Studies have shown that a Spirulina-based animal
cell culture solution (SACCS) can effectively replace a significant portion of FBS in culture
media without compromising cell morphology or viability.[3] In some cases, SACCS exhibited
better growth-promoting capabilities than FBS, positioning it as a cost-effective and eco-
friendly alternative.[3][4]

o Enhanced Cell Proliferation and Viability:Spirulina extracts have been shown to increase cell
growth and proliferation in various cell lines, including stem cells, fibroblasts, and intestinal
epithelial cells.[1][2][9] The rich composition of proteins, vitamins, and essential nutrients is
thought to enhance cellular metabolism and support robust growth.[2] For instance, Spirulina
crude protein was found to promote the migration and proliferation of rat intestinal epithelial
cells (IEC-6).[10]

e Selective Cytotoxicity in Cancer Cells: While promoting the growth of normal cells, Spirulina
and its isolated compounds exhibit selective anti-proliferative and pro-apoptotic effects on
various cancer cell lines, including breast, colon, and pancreatic cancer cells.[11][12][13]
This effect is often attributed to the induction of apoptosis and cell cycle arrest.[14]

» Antioxidant and Cytoprotective Properties:Spirulina is abundant in antioxidants like
phycocyanin, B-carotene, and phenolic compounds, which protect cells from oxidative
damage induced by reactive oxygen species (ROS).[15][16] This cytoprotective effect has
been observed in neuroblastoma cells exposed to heavy metals, where Spirulina treatment
significantly increased cell viability.[16]

» Modulation of Cellular Signaling: The bioactive components of Spirulina can influence key
cellular signaling pathways. It has been shown to activate pro-survival and proliferative
pathways like the EGFR/MAPK pathway in normal cells.[10] Conversely, in cancer cells, it
can inhibit these same pathways (EGFR/Akt and ERK1/2 MAPK) to suppress growth.[14] It
also modulates inflammatory pathways by suppressing the activation of JINK and p38 MAPK
and inhibiting the production of pro-inflammatory cytokines.[7][17]
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Data Presentation: Efficacy of Spirulina
Supplementation

The following tables summarize quantitative data from various studies, demonstrating the effect

of Spirulina supplementation on cell viability and proliferation.

Table 1: Effect of Spirulina Extract on the Viability and Proliferation of Normal and Stem Cells

. Spirulina . % Change vs.
Cell Line . Observation Reference
Concentration Control
No significant
difference in
H460 (Human 50-70% SACCS Promoted cell o
) ] viability [3][4]
Lung Cancer) (replaces FBS) proliferation
compared to
100% FBS
o Statistically
Significant o
Rat Bone ) ) significant
0.9 pl/ml increase in cell ) [9]
Marrow MSCs ) ] increase (p <
proliferation
0.05)
Attenuated Viability
RINmM5F (Rat o _
] 0.1 pg/ml cytokine-induced  increased to [17]
Insulinoma) o
cytotoxicity ~80% of control
Attenuated Viability
RINmM5F (Rat o _
] 1.0 pg/mi cytokine-induced  increased to [17]
Insulinoma) o
cytotoxicity ~90% of control
) 89% increase in
) Cytoprotective o
SH-SY5Y 50% (v/v) with 25 ) viability after 48h
] effect against ) [16]
(Neuroblastoma)  pM Cadmium vs. Cadmium
heavy metal
only
] Cytoprotective 67% increase in
SH-SY5Y 50% (v/v) with 25 ) o
effect against viability after 48h  [16]

(Neuroblastoma)

UM Lead

heavy metal

vs. Lead only
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Table 2: Cytotoxic Effects of Spirulina Extract on Cancer Cell Lines

. Spirulina ) % Growth
Cell Line . Exposure Time o Reference
Concentration Inhibition
12.5 mg/ml
MCF-7 (Breast )
(Methanolic 24 hours 71.5% [18][19]
Cancer)
Extract)
12.5 mg/ml
MCF-7 (Breast )
(Methanolic 48 hours 78.0% [19]
Cancer)
Extract)
25 mg/ml
L20B (Colon _
(Methanolic 24 hours 32.5% [18][19]
Cancer)
Extract)
25 mg/mi
L20B (Colon )
(Methanolic 48 hours 35.5% [19]
Cancer)
Extract)
Strong anti-
Caco-2 (Colon ] -~ ] )
5% (v/v) (Filtrate)  Not Specified proliferative [13]
Cancer)
effect

Experimental Protocols

Protocol 1: Preparation of Spirulina Animal Cell Culture
Solution (SACCS)

This protocol is adapted from a method developed to create a Spirulina-based serum
substitute.[3]

Materials:
e Dry Spirulina maxima powder

e Distilled water
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Centrifuge (capable of 9,000 rpm and 30,000 rpm)
Whatman No. 1 filter paper (1 pum)

Syringe filter (0.2 pum)

Sterile centrifuge tubes and storage bottles

pH meter and salinity meter

Methodology:

Suspension: Dissolve dry Spirulina maxima powder in distilled water to create a 0.5% or
1.0% (w/v) solution.

First Centrifugation: Centrifuge the suspension at 9,000 rpm for 20 minutes to pellet larger
particles.

First Filtration: Carefully collect the supernatant and filter it through a 1-um Whatman No. 1
filter paper to remove finer particulates.[3]

Second Centrifugation (Ultracentrifugation): To separate micro-residues, centrifuge the
filtered supernatant at 30,000 rpm for 20 minutes.[3]

Sterile Filtration: Filter the resulting supernatant through a 0.2-um syringe filter into a sterile
bottle. This step removes potential bacterial, fungal, or mycoplasma contaminants.[3]

Quality Control: Measure the pH and salinity of the final SACCS solution. A typical pH is
around 7.8, and salinity is near 0%.[3] When mixed into a basal medium at a 10% ratio,
these values should not significantly alter the medium'’s final pH and osmolarity.

Storage: Aliquot the sterile SACCS and store at -20°C until use.[3] The yield of SACCS from
this process is approximately 10%.[3]
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Spirulina Extract (SACCS) Preparation Workflow
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Workflow for preparing Spirulina Animal Cell Culture Solution (SACCS).

Protocol 2: Cell Viability Assessment using MTT Assay
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This protocol outlines the use of the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide (MTT) assay to measure cell metabolic activity as an indicator of viability after
treatment with a Spirulina supplement.[20][21]

Materials:

o Cells of interest

o Complete cell culture medium

o Spirulina extract (SACCS) or other prepared extract

o 96-well cell culture plates

e MTT solution (5 mg/ml in sterile PBS, protected from light)

¢ Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
o Phosphate-Buffered Saline (PBS)

o Multi-well spectrophotometer (plate reader)

Methodology:

o Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 pL
of complete medium. Incubate for 24 hours at 37°C, 5% CO:2 to allow for cell attachment.

o Treatment: Prepare serial dilutions of the Spirulina extract in serum-free or complete
medium. Remove the old medium from the wells and add 100 pL of the different Spirulina
concentrations.

o Controls: Include wells with untreated cells (negative control) and wells with medium only
(blank).

 Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at
37°C, 5% CO:s..
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MTT Addition: After incubation, carefully remove the treatment medium. Add 100 pL of fresh
medium and 10 pL of the 5 mg/ml MTT solution to each well.[22]

Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing viable cells to
metabolize the yellow MTT into purple formazan crystals.[23]

Solubilization: Remove the MTT-containing medium. Add 150 pL of the solubilization solution
(e.g., DMSO) to each well to dissolve the formazan crystals.[23] Mix thoroughly by gentle
shaking on an orbital shaker for 15 minutes.[23]

Absorbance Reading: Measure the absorbance of each well at 570 nm using a multi-well
spectrophotometer.

Data Analysis: Calculate cell viability as follows:

o % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of
Control Cells - Absorbance of Blank)] * 100
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Experimental Workflow: Cell Viability (MTT Assay)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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